Cas no 1188140-50-2 (7-Ethoxy-benzo[d]thiazol-2(3H)-one)

• Product Name: 7-Ethoxy-benzo[d]thiazol-2(3H)-one
• CAS No: 1188140-50-2
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 4726667
• Update Time: 2025-10-28

7-Ethoxy-benzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Ethoxybenzo[d]thiazol-2(3H)-one
• 7-Ethoxy-benzo[d]thiazol-2(3H)-one
• 7-ethoxy-2,3-dihydro-1,3-benzothiazol-2-one

• Inchi： 1S/C9H9NO2S/c1-2-12-7-5-3-4-6-8(7)13-9(11)10-6/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： YMXHBHABMSBMMB-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=C(C1=2)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 63.6

Additional information on 7-Ethoxy-benzo[d]thiazol-2(3H)-one

7-Ethoxy-benzo[d]thiazol-2(3H)-one: A Comprehensive Overview

The compound 7-Ethoxy-benzo[d]thiazol-2(3H)-one, identified by the CAS number 1188140-50-2, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure features a benzo[d]thiazole ring system with an ethoxy group at the 7-position, contributing to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzo[d]thiazole derivatives in the field of medicinal chemistry. Researchers have explored the potential of 7-Ethoxy-benzo[d]thiazol-2(3H)-one as a precursor for synthesizing bioactive compounds. For instance, its ability to undergo various substitution reactions has made it a valuable intermediate in the development of novel pharmaceutical agents. The compound's reactivity is further enhanced by the electron-donating ethoxy group, which facilitates nucleophilic attacks and electrophilic substitutions at specific positions on the ring system.

In addition to its role in drug discovery, 7-Ethoxy-benzo[d]thiazol-2(3H)-one has been investigated for its applications in materials science. The molecule's aromaticity and conjugated system make it a promising candidate for use in organic electronics. Recent research has demonstrated that derivatives of this compound can exhibit desirable electronic properties, such as high charge carrier mobility and stability under ambient conditions. These characteristics make them suitable for applications in organic light-emitting diodes (OLEDs) and flexible electronics.

The synthesis of 7-Ethoxy-benzo[d]thiazol-2(3H)-one involves a multi-step process that typically begins with the preparation of the corresponding thioamide or thiol derivative. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, making it more suitable for high-end applications.

From an environmental perspective, the compound's stability and biodegradability are critical factors. Studies have shown that 7-Ethoxy-benzo[d]thiazol-2(3H)-one exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. Efforts are ongoing to develop greener synthesis pathways that minimize waste generation and reduce energy consumption.

In conclusion, 7-Ethoxy-benzo[d]thiazol-2(3H)-one is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and material science, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing both scientific knowledge and industrial technologies is expected to grow significantly.